6-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)imidazo[2,1-b]thiazole-3-carboxamide

• IUPAC Name: 6-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide
• InChI: InChI=1S/C17H12FN3OS2/c18-12-5-3-11(4-6-12)14-9-21-15(10-24-17(21)20-14)16(22)19-8-13-2-1-7-23-13/h1-7,9-10H,8H2,(H,19,22)
• InChI Key: RKYFEXFTISHERS-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)C2=CSC3=NC(=CN23)C4=CC=C(C=C4)F
• Molecular Formula: C17H12FN3OS2
• Molecular Weight: 357.4 g/mol
• CAS No.: 1049364-63-7

Description

6-(4-fluorophenyl)-N-(thiophen-2-ylmethyl)imidazo[2,1-b]thiazole-3-carboxamide is a useful research compound. Its molecular formula is C17H12FN3OS2 and its molecular weight is 357.42. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

• Imidazo[2,1-b]thiazole derivatives, including those with a 6-(4-fluorophenyl) moiety, have shown potential as anticancer agents. Specifically, some analogues of this compound have exhibited strong cytotoxicity against leukemia cells, suggesting their use as chemotherapeutic agents (Karki et al., 2011).
• Certain derivatives have also demonstrated cytotoxic activity against colon cancer and melanoma cell lines, with some compounds showing superior activity compared to the control drug sorafenib (Abdel‐Maksoud et al., 2019).

Antimicrobial and Anti-Tuberculosis Properties

• Imidazo[2,1-b]thiazole derivatives have exhibited antimicrobial activities, including potential against Mycobacterium tuberculosis. This suggests their potential as anti-tuberculosis compounds (Güzeldemirci & Küçükbasmacı, 2010).
• The class of imidazo[2,1-b]thiazole-5-carboxamides, in particular, has shown nanomolar potency against both replicating and drug-resistant strains of Mycobacterium tuberculosis (Moraski et al., 2016).

Modulation of Receptors in Immune Cells

• Some imidazo[2,1-b]thiazoles have been found to modulate the CD2 receptor of human T trypsinized lymphocytes. This indicates a potential immunological effect and could be relevant for research in immune response modulation (Harraga et al., 1994).

Potential as FLT3 Inhibitors in Leukemia Treatment

• Derivatives of 6-phenylimidazo[2,1-b]thiazole have been synthesized and shown to inhibit FLT3, a target in acute myeloid leukemia treatment. This suggests their potential use in cancer therapy (Lin et al., 2015).

Sensor Applications

• A derivative of imidazo[2,1-b]thiazole has been used as a sensor to detect In3+ and Zn2+ ions, demonstrating the compound's potential in analytical chemistry applications (Xu et al., 2020).